Cas no 2411178-37-3 (1-(4aS,8aR)-6-ethyl-octahydro-2H-pyrido4,3-b1,4oxazin-4-ylprop-2-en-1-one)

1-(4aS,8aR)-6-ethyl-octahydro-2H-pyrido4,3-b1,4oxazin-4-ylprop-2-en-1-one structure
2411178-37-3 structure
Product Name:1-(4aS,8aR)-6-ethyl-octahydro-2H-pyrido4,3-b1,4oxazin-4-ylprop-2-en-1-one
CAS No:2411178-37-3
MF:C12H20N2O2
MW:224.299403190613
CID:5683849
PubChem ID:165767816
Update Time:2025-10-22

1-(4aS,8aR)-6-ethyl-octahydro-2H-pyrido4,3-b1,4oxazin-4-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • EN300-26579205
    • 1-[(4aS,8aR)-6-ethyl-octahydro-2H-pyrido[4,3-b][1,4]oxazin-4-yl]prop-2-en-1-one
    • 2411178-37-3
    • Z2738284568
    • 1-(4aS,8aR)-6-ethyl-octahydro-2H-pyrido4,3-b1,4oxazin-4-ylprop-2-en-1-one
    • Inchi: 1S/C12H20N2O2/c1-3-12(15)14-7-8-16-11-5-6-13(4-2)9-10(11)14/h3,10-11H,1,4-9H2,2H3/t10-,11+/m0/s1
    • InChI Key: VGNCQIPBLAWBRR-WDEREUQCSA-N
    • SMILES: O1CCN(C(C=C)=O)[C@H]2CN(CC)CC[C@@H]12

Computed Properties

  • Exact Mass: 224.152477885g/mol
  • Monoisotopic Mass: 224.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 32.8Ų

1-(4aS,8aR)-6-ethyl-octahydro-2H-pyrido4,3-b1,4oxazin-4-ylprop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26579205-1g
1-[(4aS,8aR)-6-ethyl-octahydro-2H-pyrido[4,3-b][1,4]oxazin-4-yl]prop-2-en-1-one
2411178-37-3 90%
1g
$0.0 2023-09-14
Enamine
EN300-26579205-1.0g
1-[(4aS,8aR)-6-ethyl-octahydro-2H-pyrido[4,3-b][1,4]oxazin-4-yl]prop-2-en-1-one
2411178-37-3 95.0%
1.0g
$0.0 2025-03-20

Additional information on 1-(4aS,8aR)-6-ethyl-octahydro-2H-pyrido4,3-b1,4oxazin-4-ylprop-2-en-1-one

Recent Advances in the Study of 1-(4aS,8aR)-6-ethyl-octahydro-2H-pyrido4,3-b1,4oxazin-4-ylprop-2-en-1-one (CAS: 2411178-37-3)

The compound 1-(4aS,8aR)-6-ethyl-octahydro-2H-pyrido4,3-b1,4oxazin-4-ylprop-2-en-1-one (CAS: 2411178-37-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique octahydro-2H-pyrido[4,3-b][1,4]oxazine scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its stereochemistry and functional group modifications. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the (4aS,8aR) configuration is critical for the compound's biological activity, particularly in modulating specific enzyme targets involved in neurodegenerative diseases. The study also highlighted the importance of the prop-2-en-1-one moiety in enhancing the compound's binding affinity and selectivity.

In addition to its synthetic challenges, the pharmacological profile of 1-(4aS,8aR)-6-ethyl-octahydro-2H-pyrido4,3-b1,4oxazin-4-ylprop-2-en-1-one has been explored in preclinical models. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2023) revealed that this compound exhibits potent inhibitory activity against certain kinases implicated in cancer progression. The study further suggested that the ethyl substituent at the 6-position plays a crucial role in optimizing the compound's pharmacokinetic properties, including its metabolic stability and membrane permeability.

Another significant development is the application of computational chemistry tools to predict the compound's interactions with biological targets. Molecular docking simulations (Journal of Chemical Information and Modeling, 2023) have provided insights into the binding modes of 1-(4aS,8aR)-6-ethyl-octahydro-2H-pyrido4,3-b1,4oxazin-4-ylprop-2-en-1-one with various protein targets, offering a rationale for its observed bioactivity. These simulations have also identified potential lead optimization strategies to further enhance the compound's therapeutic potential.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, in vivo toxicity, and formulation stability need to be addressed in future studies. However, the growing body of research on 1-(4aS,8aR)-6-ethyl-octahydro-2H-pyrido4,3-b1,4oxazin-4-ylprop-2-en-1-one underscores its potential as a valuable scaffold for drug discovery, particularly in the areas of oncology and neurology.

In conclusion, the compound 1-(4aS,8aR)-6-ethyl-octahydro-2H-pyrido4,3-b1,4oxazin-4-ylprop-2-en-1-one (CAS: 2411178-37-3) represents a promising candidate for further development in medicinal chemistry. Ongoing research efforts are expected to shed more light on its mechanisms of action and therapeutic applications, paving the way for its potential use in clinical settings.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd